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Compound of Interest

Compound Name: Orthocaine

Cat. No.: B1310953

This document provides detailed, procedural guidance for the proper disposal of Orthocaine
(also known as Methyl 3-amino-4-hydroxybenzoate), ensuring the safety of laboratory
personnel and compliance with environmental regulations. The following protocols are
designed for researchers, scientists, and drug development professionals.

Orthocaine Hazard Profile and Properties

Orthocaine is a local anesthetic agent.[1] According to the Global Harmonized System (GHS)
of Classification and Labelling of Chemicals, Orthocaine is classified as an irritant that may
cause skin, eye, and respiratory irritation, and may be harmful if swallowed.[2] Therefore, it
must be managed as a hazardous chemical waste. All personnel handling Orthocaine waste
must wear appropriate Personal Protective Equipment (PPE), including safety glasses with side
shields, impermeable gloves (e.g., nitrile), and a lab coat.[3]

Table 1: Chemical and Physical Properties of Orthocaine
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Property Value Reference
_ Methyl 3-amino-4-

Chemical Name [2]

hydroxybenzoate

Synonyms Orthocaine, Orthoform [2]

CAS Number 536-25-4 [11[2]

Molecular Formula CsHoNO3 [1][2]

Molecular Weight 167.16 g/mol [1][2]

| Primary Hazards | Irritant, Harmful if swallowed, Causes skin and eye irritation, May cause
respiratory irritation |[2] |

Core Principles of Chemical Waste Management

The disposal of Orthocaine must adhere to the fundamental principles of laboratory chemical
waste management. The primary goal is to manage chemical wastes in a safe and
environmentally sound manner that complies with all applicable federal, state, and local
regulations.[4] Key practices include minimizing waste generation, properly segregating and
storing hazardous materials, using appropriate and clearly labeled containers, and coordinating
with your institution's Environmental Health & Safety (EH&S) department for final disposal.[4][5]

[6]

Table 2: General Hazardous Waste Accumulation and Disposal Thresholds
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Parameter

Satellite Accumulation Area
(SAA) Max Volume

Guideline

55 gallons of hazardous
waste

Reference

[4]

SAA Max Volume (Acutely

Toxic Waste)

1 quart (liquid) or 1 kilogram
(solid)

[4]

SAA Container Storage Time

Limit

Up to 1 year (if partially filled

and below max volume)

[7]

Time to Removal After

Container is Full

Within 3 calendar days

[417]

| Aqueous Waste pH for Drain Disposal | Must be between 5.0 and 12.5 (Not recommended for

Orthocaine) |[7][8] |

Disclaimer: Drain disposal is not a recommended method for Orthocaine due to its hazardous

properties. Always consult your institution's specific guidelines.

Step-by-Step Disposal Protocol for Orthocaine

Waste

The following step-by-step procedure outlines the process for safely disposing of various forms

of Orthocaine waste.

Step 1: Identify and Segregate Orthocaine Waste

e Unused or Expired Orthocaine: Pure, unused, or expired Orthocaine powder must be

disposed of as hazardous chemical waste. Do not mix it with other waste types.

o Grossly Contaminated Items: Items heavily contaminated with Orthocaine, such as

spatulas, weigh boats, or glassware with visible residue, must be treated as hazardous

waste.

o Trace Contaminated Items (Sharps): Needles, syringes, or scalpels contaminated with

Orthocaine should be placed immediately into a designated, puncture-resistant sharps

container labeled for hazardous drug waste.[9]
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e Trace Contaminated Items (Non-Sharps): PPE (gloves, aprons), bench paper, and other
disposable lab supplies with trace contamination should be collected in a dedicated
hazardous waste container.

Step 2: Prepare and Label the Waste Container

o Select an Appropriate Container: Use a container that is chemically compatible with
Orthocaine and is in good condition with a secure, leak-proof lid.[5] The original product
container can be used if it is intact.[7] Do not use food containers.[7]

» Affix a Hazardous Waste Label: Clearly label the container with the words "Hazardous
Waste" and the full chemical name: "Orthocaine (Methyl 3-amino-4-hydroxybenzoate)".[4]
List any other constituents if it is a mixed waste.

Step 3: Store Waste in a Satellite Accumulation Area (SAA)

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA), which must be at or near the point of waste generation.[4][7]

o Ensure the SAA is inspected weekly for any signs of leakage.[7]

o Store Orthocaine waste separately from incompatible materials, such as strong oxidizing
agents, acids, and bases.[7]

Step 4: Arrange for Final Disposal
e Monitor Container Volume: Keep track of the amount of waste in the container.

» Request Pickup: Once the container is full or approaches the 1-year accumulation limit,
contact your institution's EH&S department or licensed hazardous waste contractor to
arrange for pickup and final disposal.[4][6]

o Documentation: Maintain any required documentation for waste generation and disposal as
per your institution's policies and regulatory requirements.[5]
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Small Spill Cleanup Procedure

o Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure it is well-ventilated.[3]

o Wear PPE: At a minimum, wear a lab coat, safety goggles, and two pairs of chemotherapy-
rated gloves.

o Contain the Spill: Gently cover the spill with absorbent pads or granules to prevent further
spread. Avoid dry sweeping, which can aerosolize the powder.

o Clean the Area: Carefully scoop the absorbed material and place it into a hazardous waste
container. Clean the spill area with a suitable solvent (e.g., soap and water), and dispose of
all cleanup materials (wipes, pads, PPE) in the same hazardous waste container.[10]

o Seal and Label: Securely seal the container and label it as "Hazardous Waste" with a
description of the contents ("Orthocaine Spill Debris").

» Arrange for Disposal: Contact EH&S for pickup.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Orthocaine waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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